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Compound of Interest

Compound Name: TP0597850

Cat. No.: B10857105

For Researchers, Scientists, and Drug Development Professionals

Introduction

TP0597850 is a potent and highly selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), a
zinc-dependent endopeptidase critically involved in the degradation of the extracellular matrix
(ECM).[1] Upregulation of MMP-2 is strongly associated with tumor invasion, metastasis, and
angiogenesis in various cancers.[1] TP0597850 exhibits high chemical stability and a slow
tight-binding nature, making it a valuable tool for investigating the role of MMP-2 in cancer
progression and for the development of novel anti-cancer therapeutics.[1] These application
notes provide detailed protocols for the preparation of TP0597850 stock solutions and their use
in cell culture-based assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for TP0597850, providing a quick
reference for experimental planning.
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Parameter Value Notes
Molecular Weight 916.03 g/mol
Mechanism of Action Selective MMP-2 Inhibitor
Ki 0.034 nM [1]
IC50 0.22 nM
] ] Use newly opened, anhydrous
Recommended Solvent Dimethyl Sulfoxide (DMSO)
DMSO for best results.
Ultrasonic treatment may be
Solubility in DMSO 100 mg/mL (109.17 mM) required to fully dissolve the

compound.

] -20°C for up to 1 month or )
Stock Solution Storage Protect from light.
-80°C for up to 6 months.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of
TP0597850

This protocol describes the preparation of a high-concentration stock solution of TP0597850 in
DMSO.

Materials:

e TP0597850 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Vortex mixer

o Ultrasonic water bath (optional)

» Sterile 0.22 pm syringe filter (DMSO-compatible)
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Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully
weigh the desired amount of TP0597850 powder. To prepare 1 mL of a 10 mM stock
solution, you will need 0.916 mg of TP0597850.

Dissolution: Transfer the weighed TP0597850 powder into a sterile microcentrifuge tube. Add
the calculated volume of anhydrous DMSO. For a 10 mM solution, add 100 pL of DMSO for
every 0.916 mg of TP0597850.

Vortexing and Sonication: Tightly cap the tube and vortex thoroughly until the powder is
completely dissolved. If necessary, use an ultrasonic water bath for short intervals to aid
dissolution. The solution should be clear and free of any particulate matter.

Sterilization: To ensure sterility for cell culture use, filter the stock solution through a 0.22 um
DMSO-compatible sterile filter into a new sterile tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months). Protect the stock solution from
light.

Protocol 2: Dilution of TP0597850 for Cell-Based Assays

This protocol outlines the steps for diluting the TP0597850 stock solution to the desired

working concentration for treating cells in culture.

Materials:

Prepared 10 mM TP0597850 stock solution in DMSO
Complete cell culture medium appropriate for your cell line
Cells seeded in appropriate culture vessels (e.g., 96-well plates, 6-well plates)

Sterile serological pipettes and pipette tips

Procedure:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10857105?utm_src=pdf-body
https://www.benchchem.com/product/b10857105?utm_src=pdf-body
https://www.benchchem.com/product/b10857105?utm_src=pdf-body
https://www.benchchem.com/product/b10857105?utm_src=pdf-body
https://www.benchchem.com/product/b10857105?utm_src=pdf-body
https://www.benchchem.com/product/b10857105?utm_src=pdf-body
https://www.benchchem.com/product/b10857105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Determine Final Concentration: Decide on the final concentration of TP0597850 for your
experiment. Based on its high potency (Ki = 0.034 nM), a starting range of L nM to 1 uM is
recommended for initial experiments. For a similar selective MMP-2 inhibitor, ARP-100,
working concentrations of 50 nM have been used to suppress tumor cell invasion.[2]

o Prepare Intermediate Dilutions: It is recommended to perform serial dilutions to ensure

accuracy.

o For example, to prepare a 1 uM working solution from a 10 mM stock, first prepare a 100
MM intermediate solution by diluting the stock 1:100 in complete cell culture medium (e.g.,
1 pL of 10 mM stock in 99 pL of medium).

o Then, dilute the 100 uM intermediate solution 1:100 in your final volume of cell culture
medium to achieve a 1 uM final concentration.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity. A vehicle
control (medium with the same final concentration of DMSO) should always be included in

your experiments.

o Treatment of Cells: Add the prepared working solution of TP0597850 to your cells and
incubate for the desired duration of your experiment.

Visualizations
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Caption: Experimental workflow for preparing and using TP0597850.
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Caption: MMP-2 signaling pathway and the inhibitory action of TP0597850.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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